Cas no 2137420-50-7 ((1R,5S)-8-(butan-2-yl)-3,8-diazabicyclo[3.2.1]octane)

• Product Name: (1R,5S)-8-(butan-2-yl)-3,8-diazabicyclo[3.2.1]octane
• CAS No: 2137420-50-7
• MF: C₁₀H₂₀N₂
• MW: 168.279202461243
• CID: 6350351
• PubChem ID: 165447451
• Update Time: 2025-10-31

(1R,5S)-8-(butan-2-yl)-3,8-diazabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• 2137420-50-7
• EN300-702212
• (1R,5S)-8-(butan-2-yl)-3,8-diazabicyclo[3.2.1]octane

• Inchi： 1S/C10H20N2/c1-3-8(2)12-9-4-5-10(12)7-11-6-9/h8-11H,3-7H2,1-2H3/t8?,9-,10+
• InChI Key： HJPNQQQFKCXKRG-PBINXNQUSA-N
• SMILES： N1(C(C)CC)[C@@H]2CNC[C@H]1CC2

Computed Properties

• Exact Mass: 168.162648646g/mol
• Monoisotopic Mass: 168.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 15.3Ų

Additional information on (1R,5S)-8-(butan-2-yl)-3,8-diazabicyclo[3.2.1]octane

Compound Introduction: (1R,5S)-8-(butan-2-yl)-3,8-diazabicyclo[3.2.1]octane (CAS No. 2137420-50-7)

The compound (1R,5S)-8-(butan-2-yl)-3,8-diazabicyclo[3.2.1]octane, identified by its CAS number 2137420-50-7, represents a significant advancement in the field of pharmaceutical chemistry. This bicyclic amine derivative has garnered considerable attention due to its unique structural framework and potential therapeutic applications. The molecule's distinct stereochemistry, characterized by the specific configuration at the 1R and 5S positions, contributes to its distinct chemical and pharmacological properties.

Recent research in medicinal chemistry has highlighted the importance of bicyclic structures in drug design, particularly for their ability to mimic natural bioactive scaffolds and enhance binding affinity to biological targets. The (1R,5S)-8-(butan-2-yl)-3,8-diazabicyclo[3.2.1]octane molecule exemplifies this trend, with its rigid bicyclic core providing stability while the substituents at the 8-position modulate interactions with biological receptors.

In the context of drug development, the< strong> (1R,5S)-8-(butan-2-yl)-3,8-diazabicyclo[3.2.1]octane has been explored for its potential in modulating various enzymatic pathways and receptor interactions. Studies have demonstrated its ability to interact with a range of targets, including those involved in neurological disorders and inflammatory conditions. The presence of the butan-2-yl group at the 8-position is particularly noteworthy, as it introduces a hydrophobic moiety that can enhance membrane permeability and improve oral bioavailability.

The synthesis of this compound involves intricate organic transformations that highlight the synthetic prowess of modern pharmaceutical chemistry. The construction of the diazabicyclo[3.2.1]octane core requires careful manipulation of stereochemistry to ensure the correct configuration at the 1R and 5S positions. Advanced techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve this level of precision.

One of the most compelling aspects of (1R,5S)-8-(butan-2-yl)-3,8-diazabicyclo[3.2.1]octane is its potential in addressing unmet medical needs through innovative drug design strategies. Researchers have leveraged computational modeling and high-throughput screening to identify novel analogs with enhanced pharmacological profiles. These efforts have led to promising candidates for further development in preclinical studies.

The pharmacokinetic properties of this compound are also of great interest. The combination of lipophilicity and solubility provided by its structure suggests a favorable pharmacokinetic profile, which is crucial for clinical efficacy. Additionally, preliminary toxicology studies have indicated a low toxicity profile, making it a promising candidate for further investigation.

The future directions for research on (1R,5S)-8-(butan-2-yl)-3,8-diazabicyclo[3.2.1]octane include exploring its mechanism of action in greater detail and evaluating its efficacy in animal models of disease. Collaborative efforts between synthetic chemists and biologists are essential to fully elucidate its therapeutic potential and optimize its pharmacological properties.

In conclusion, the compound (1R,5S)-8-(butan-2-yl)-3,8-diazabicyclo[3.2.1]octane (CAS No.2137420-50-7) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Its synthesis highlights the sophistication of modern drug design methodologies, while its pharmacological properties suggest a promising future in addressing various medical conditions.